Cas no 1006593-91-4 (2,5-Dibromo-3-fluorobenzoic acid)
1006593-91-4 structure
Product Name:2,5-Dibromo-3-fluorobenzoic acid
CAS No:1006593-91-4
MF:C7H3Br2FO2
MW:297.903924226761
CID:2867068
Update Time:2023-08-10
2,5-Dibromo-3-fluorobenzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Dibromo-3-fluorobenzoic acid
-
- Inchi: 1S/C7H3Br2FO2/c8-3-1-4(7(11)12)6(9)5(10)2-3/h1-2H,(H,11,12)
- InChI Key: IWIVNCCUISIPSH-UHFFFAOYSA-N
- SMILES: BrC1C(=CC(=CC=1C(=O)O)Br)F
Computed Properties
- Exact Mass: 297.84633g/mol
- Monoisotopic Mass: 295.84838g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 297.9g/mol
- XLogP3: 2.9
- Topological Polar Surface Area: 37.3
2,5-Dibromo-3-fluorobenzoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013014650-250mg |
2,5-Dibromo-3-fluorobenzoic acid |
1006593-91-4 | 97% | 250mg |
$499.20 | 2023-09-04 | |
| Alichem | A013014650-500mg |
2,5-Dibromo-3-fluorobenzoic acid |
1006593-91-4 | 97% | 500mg |
$806.85 | 2023-09-04 | |
| Alichem | A013014650-1g |
2,5-Dibromo-3-fluorobenzoic acid |
1006593-91-4 | 97% | 1g |
$1445.30 | 2023-09-04 |
2,5-Dibromo-3-fluorobenzoic acid Related Literature
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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